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Compound of Interest

Compound Name: 2-Thioxosuccinic acid

Cat. No.: B15072678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for

handling 2-Thioxosuccinic acid (also known as Mercaptosuccinic acid, CAS No. 70-49-5).

Adherence to these guidelines is critical for ensuring laboratory safety and proper disposal.

Personal Protective Equipment (PPE)
When handling 2-Thioxosuccinic acid, a comprehensive personal protective equipment

strategy is mandatory to prevent skin and eye contact, inhalation, and ingestion.[1][2] The

following table summarizes the required PPE.
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PPE Category Specification

Eye/Face Protection

Safety glasses with side-shields are required.[3]

For enhanced protection, tight-sealing safety

goggles or a face shield should be used.[4] All

eye and face protection must be tested and

approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).

[3]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[4][5] Handle with

gloves that have been inspected prior to use.[1]

Contaminated gloves should be disposed of in

accordance with applicable laws and good

laboratory practices.[1]

Respiratory Protection

If dust or aerosols are generated, use a

respirator with type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143) respirator cartridges.[1]

All respirators and their components must be

tested and approved under appropriate

government standards such as NIOSH (US) or

CEN (EU).[1]

Health Hazard Information
2-Thioxosuccinic acid is classified with the following hazards:

Harmful if swallowed (Acute toxicity, Oral, Category 4)[2]

Causes skin irritation (Category 2)[2]

Causes serious eye irritation (Category 2A)[2]

May cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3)

[2]
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Procedural Workflow for Handling 2-Thioxosuccinic
Acid
The following diagram outlines the essential step-by-step process for the safe handling of 2-
Thioxosuccinic acid, from preparation to disposal.

Preparation

Handling

Proceed with caution

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure proper ventilation
(Fume hood)

Spill/Exposure

Emergency

Waste Disposal

After use

Storage

Store remaining chemical

Avoid creating dust.
Use only in a well-ventilated area.

Wash hands thoroughly
after handling.

Evacuate and ventilate area.
Wear appropriate PPE for cleanup.

Collect spill with inert material.
Dispose of as hazardous waste.

Dispose of in accordance with
local, state, and federal regulations.

Keep container tightly closed
in a dry, cool, and well-ventilated place.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Thioxosuccinic Acid.

Operational Plans
Handling:

Avoid contact with skin and eyes.[1]
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Avoid formation of dust and aerosols.[1]

Provide appropriate exhaust ventilation at places where dust is formed.[1]

Use only outdoors or in a well-ventilated area.[2]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[1][2]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed.[1][2]

Store locked up.[5]

Disposal Plan
Product Disposal:

Dispose of this material and its container to an approved waste disposal plant.[5]

Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Do not let the product enter drains.[1]

Contaminated Packaging:

Dispose of as unused product.[1]

Handle uncleaned containers like the product itself.[1]

Accidental Release Measures:

Use personal protective equipment.[1]

Avoid dust formation.[1]
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Avoid breathing vapors, mist, or gas.[1]

Ensure adequate ventilation.[1]

Evacuate personnel to safe areas.[1]

Pick up and arrange disposal without creating dust.[1] Sweep up and shovel.[1]

Keep in suitable, closed containers for disposal.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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